(1,1-Difluorospiro[2.3]hexan-5-yl)methanamine

• IUPAC Name: (2,2-difluorospiro[2.3]hexan-5-yl)methanamine
• InChI: InChI=1S/C7H11F2N/c8-7(9)4-6(7)1-5(2-6)3-10/h5H,1-4,10H2
• InChI Key: DAGVETNPHHNTKM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC12CC2(F)F)CN
• Molecular Formula: C7H11F2N
• Molecular Weight: 147.17 g/mol

Description

Molecular Structure Analysis

The molecular formula of “(1,1-Difluorospiro[2.3]hexan-5-yl)methanamine” is C7H11F2N. The InChI code is 1S/C7H11F2N.ClH/c8-7(9)4-6(7)1-5(2-6)3-10;/h5H,1-4,10H2;1H. The molecular weight is 183.63 g/mol.

Physical And Chemical Properties Analysis

“(1,1-Difluorospiro[2.3]hexan-5-yl)methanamine” is a powder at room temperature. The compound is stable under normal conditions.

Scientific Research Applications

Environmental Impact and Alternative Compounds

Research indicates that per- and polyfluoroalkyl substances (PFASs), which are related to compounds like (1,1-Difluorospiro[2.3]hexan-5-yl)methanamine, are emerging persistent organic pollutants with widespread industrial and consumer applications. These substances are known for their persistence, bioaccumulation, long-distance migration, and toxicity, which raises significant environmental concerns. Studies have found that alternative PFAS compounds exhibit systemic multiple organ toxicities, and their environmental concentrations, along with their potential toxicity, indicate that these alternatives might also be harmful. This highlights the need for further toxicological studies to evaluate the safety of such compounds for long-term use (Yu Wang et al., 2019).

Degradation and Environmental Fate

The microbial degradation of polyfluoroalkyl chemicals, including those related to (1,1-Difluorospiro[2.3]hexan-5-yl)methanamine, is crucial for understanding their environmental fate. These chemicals, which can be precursors to perfluoroalkyl carboxylic (PFCAs) and sulfonic acids (PFSAs), are known for their persistence and potential toxicity. Research into their biodegradability, including laboratory investigations on important precursors, has provided insights into quantitative and qualitative relationships, degradation pathways, and the potential for defluorination. This knowledge is vital for evaluating the environmental impact and guiding future studies on the biodegradation and monitoring of such compounds (Jinxia Liu & Sandra Mejia Avendaño, 2013).

Quinoxaline Compounds

Quinoxaline and its analogs, although not directly related to (1,1-Difluorospiro[2.3]hexan-5-yl)methanamine, represent a class of compounds with a range of applications, including dyes, pharmaceuticals, and antibiotics. The study of these compounds, including their formation and derivatives, can provide insights into the development of new materials and therapeutic agents. This research into heterocyclic compounds contributes to a broader understanding of chemical properties and potential applications in various fields (Aastha Pareek and Dharma Kishor, 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes: Rinse cautiously with water for several minutes.